![molecular formula C18H32N4O B6104519 2-{1-cyclohexyl-4-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol](/img/structure/B6104519.png)
2-{1-cyclohexyl-4-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{1-cyclohexyl-4-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as C21H35N5O and has been found to exhibit various biochemical and physiological effects that make it a valuable tool for researchers.
Mechanism of Action
C21H35N5O exerts its effects by binding to various receptors and enzymes in the body. Specifically, this compound has been found to interact with the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the adrenergic α1 receptor. These interactions result in a range of biochemical and physiological effects, including changes in neurotransmitter release and receptor signaling.
Biochemical and Physiological Effects:
C21H35N5O has been found to have a range of biochemical and physiological effects, including changes in neurotransmitter release and receptor signaling. Specifically, this compound has been found to increase dopamine and norepinephrine release in the brain, as well as to increase the activity of the serotonin 5-HT1A receptor. These effects may be useful in the treatment of various neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using C21H35N5O in scientific research is its ability to interact with a wide range of receptors and enzymes in the body. This makes it a valuable tool for researchers studying the effects of various drugs and chemicals. However, one limitation of using this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research involving C21H35N5O. One area of interest is the development of more selective compounds that can target specific receptors and enzymes in the body. Another area of research involves the use of C21H35N5O as a tool for studying the effects of various drugs and chemicals on the body. Finally, there is potential for the development of new therapeutic agents based on the biochemical and physiological effects of C21H35N5O.
Synthesis Methods
The synthesis of C21H35N5O can be achieved through a multistep process involving the reaction of various chemical reagents. One common synthesis method involves the reaction of 1-cyclohexyl-4-(4-fluorobenzyl)piperazine with 1,5-dimethyl-1H-pyrazole-4-carboxaldehyde in the presence of a reducing agent. The resulting intermediate is then reacted with 2-chloroethanol to produce the final product.
Scientific Research Applications
C21H35N5O has been found to have a wide range of potential scientific research applications. One of the most promising areas of research involves the use of this compound as a tool for studying the mechanisms of action of various drugs and chemicals. C21H35N5O has been found to interact with a variety of receptors and enzymes in the body, making it a valuable tool for researchers studying the effects of these compounds.
properties
IUPAC Name |
2-[1-cyclohexyl-4-[(1,5-dimethylpyrazol-4-yl)methyl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H32N4O/c1-15-16(12-19-20(15)2)13-21-9-10-22(18(14-21)8-11-23)17-6-4-3-5-7-17/h12,17-18,23H,3-11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PENPMZWMAHDYRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C)CN2CCN(C(C2)CCO)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H32N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.